Cas no 24664-57-1 (2-Pyrazolin-5-one,4,4'-[dithiobis(ethyleneiminomethylidyne)]bis[3-methyl-1-phenyl- (8CI))
![2-Pyrazolin-5-one,4,4'-[dithiobis(ethyleneiminomethylidyne)]bis[3-methyl-1-phenyl- (8CI) structure](https://www.kuujia.com/scimg/cas/24664-57-1x300.png)
24664-57-1 structure
Product Name:2-Pyrazolin-5-one,4,4'-[dithiobis(ethyleneiminomethylidyne)]bis[3-methyl-1-phenyl- (8CI)
CAS No:24664-57-1
Molecular Formula:C26H28N6O2S2
Molecular Weight:520.6695
CID:263850
PubChem ID:212692
2-Pyrazolin-5-one,4,4'-[dithiobis(ethyleneiminomethylidyne)]bis[3-methyl-1-phenyl- (8CI) Properties
Names and Identifiers
-
- 2-Pyrazolin-5-one,4,4'-[dithiobis(ethyleneiminomethylidyne)]bis[3-methyl-1-phenyl- (8CI)
- (4Z)-5-methyl-4-[[2-[2-[[(Z)-(3-methyl-5-oxo-1-phenylpyrazol-4-ylidene)methyl]amino]ethyldisulfanyl]ethylamino]methylidene]-2-phenylpyrazol-3-one
- 24664-57-1
- Dithiobis(ethyleneiminomethylidyne)bis(3-methyl-1-phenyl-2-pyrazolin-5-one)
- BRN 0869652
- 2-Pyrazolin-5-one, dithiobis(ethyleneiminomethylidyne)bis(3-methyl-1-phenyl-
-
- InChIKey: ATSUSOHUIVGRAX-BOYKQRMESA-N
- Inchi: InChI=1S/C26H28N6O2S2/c1-19-23(25(33)31(29-19)21-9-5-3-6-10-21)17-27-13-15-35-36-16-14-28-18-24-20(2)30-32(26(24)34)22-11-7-4-8-12-22/h3-12,17-18,27-28H,13-16H2,1-2H3/b23-17-,24-18-
- SMILES: S(CCN/C=C1/C(C)=NN(C2=CC=CC=C2)C/1=O)SCCN/C=C1/C(C)=NN(C2=CC=CC=C2)C/1=O
Computed Properties
- Exact Mass: 520.17151650g/mol
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Rotatable Bond Count: 11
- Monoisotopic Mass: 520.17151650g/mol
- Heavy Atom Count: 36
- Complexity: 845
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.7
- Topological Polar Surface Area: 140Ų
2-Pyrazolin-5-one,4,4'-[dithiobis(ethyleneiminomethylidyne)]bis[3-methyl-1-phenyl- (8CI) Related Literature
-
Xiao-Hong Yang,Zheng Wang,Xiu-Li Sun,Yong Tang Dalton Trans., 2009, 8945-8954
-
David M. Miller-Shakesby,Timothy J. Prior,Carl Redshaw CrystEngComm, 2016,18, 4977-4987
-
3. Hollow terbium metal–organic-framework spheres: preparation and their performance in Fe3+ detection†Yicun Liang,Chaolong Yang,Lian Wang,Guojia Huang,Daoyuan Wang RSC Adv., 2022,12, 4153-4161
-
5. Back cover
-
Jian Zuo J. Mater. Chem. A, 2015,3, 499-503
-
Shruti Rajput,Ramandeep Kaur,Nidhi Jain Org. Biomol. Chem., 2022,20, 1453-1461
-
C. L. Ballaré,S. D. Flint,G. Kulandaivelu Photochem. Photobiol. Sci., 2007,6, 252-266
-
10. Synthesis of water-soluble hypervalent iodine reagents for fluoroalkylation of biological thiols†Iveta Klimánková,Martin Hubálek,Václav Matoušek,Petr Beier Org. Biomol. Chem., 2019,17, 10097-10102
24664-57-1 (2-Pyrazolin-5-one,4,4'-[dithiobis(ethyleneiminomethylidyne)]bis[3-methyl-1-phenyl- (8CI)) Related Products
- 351-28-0(3'-Fluoroacetanilide)
- 3189-13-7(6-methoxy-1H-indole)
- 3254-89-5(Diphenidol hydrochloride)
- 3364-80-5(1,3-thiazole-4-carbaldehyde)
- 79-46-9(2-Nitropropane)
- 4431-01-0(Ligustilide)
- 107-80-2(1,3-Dibromobutane)
- 77-90-7(Tributyl O-Acetylcitrate)
- 4136-95-2(2,4,6-Trichlorobenzoyl chloride)
- 110-44-1(Sorbic acid)
Recommended suppliers
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
CN Supplier
Reagent
http://www.chongdachem.com

atkchemica
Gold Member
CN Supplier
Reagent
http://www.atkchemical.com/

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Synrise Material Co. Ltd.
Gold Member
CN Supplier
Bulk

Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
